Cas no 2171878-47-8 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-hydroxy-2-methylpropanoic acid
• CAS No: 2171878-47-8
• MF: C₂₁H₂₂N₂O₆
• MW: 398.409185886383
• CID: 6223466
• PubChem ID: 165551045
• Update Time: 2025-10-29

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-hydroxy-2-methylpropanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-hydroxy-2-methylpropanoic acid
• EN300-1485740
• 2171878-47-8

• Inchi： 1S/C21H22N2O6/c1-21(28,19(25)26)12-23-18(24)10-22-20(27)29-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17,28H,10-12H2,1H3,(H,22,27)(H,23,24)(H,25,26)
• InChI Key： KSDYRVIZIVMMOJ-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCC(C(=O)O)(C)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 398.14778643g/mol
• Monoisotopic Mass: 398.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 125Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-hydroxy-2-methylpropanoic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-hydroxy-2-methylpropanoic acid (CAS No. 2171878-47-8)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-hydroxy-2-methylpropanoic acid, with the CAS number 2171878-47-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, an aminoacetamido moiety, and a hydroxy-methylpropanoic acid backbone. These structural elements endow the compound with a range of potential applications in drug development and biochemical studies.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions. The presence of this group in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-hydroxy-2-methylpropanoic acid makes it particularly useful in the synthesis of complex peptides and proteins, where precise control over the reactivity of amino groups is crucial. Recent studies have highlighted the importance of Fmoc protection in improving the yield and purity of synthesized peptides, making this compound a valuable tool in both academic and industrial settings.

The aminoacetamido moiety is another key feature of this compound. This functional group can participate in various chemical reactions, such as nucleophilic substitutions and condensations, which are essential for the synthesis of bioactive molecules. In particular, the aminoacetamido group can form stable amide bonds, which are fundamental to the structure and function of many biologically active compounds. Research has shown that compounds containing this moiety can exhibit potent biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties.

The hydroxy-methylpropanoic acid backbone adds further complexity to the molecule. The presence of a hydroxyl group introduces additional reactivity and solubility properties, which can be advantageous in both synthetic and biological contexts. For instance, hydroxyl groups can form hydrogen bonds with other molecules, enhancing their binding affinity and stability. This property is particularly important in the design of drugs that target specific receptors or enzymes.

In terms of its applications, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-hydroxy-2-methylpropanoic acid has been explored in various areas of pharmaceutical research. One notable application is in the development of prodrugs, which are inactive precursors that are converted into active drugs within the body. The Fmoc protecting group can be designed to be cleaved by specific enzymes or under certain physiological conditions, releasing the active drug at the desired site. This approach can improve drug efficacy while reducing side effects.

Additionally, this compound has shown promise in the field of protein engineering. The ability to introduce specific functional groups into proteins through chemical synthesis allows researchers to create novel biomolecules with tailored properties. For example, incorporating 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-hydroxy-2-methylpropanoic acid into proteins can enhance their stability or alter their binding characteristics, leading to new therapeutic agents or diagnostic tools.

The structural complexity and versatility of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-hydroxy-2-methylpropanoic acid have also made it a subject of interest in materials science. Researchers have investigated its potential use in the development of functional polymers and supramolecular assemblies. The ability to control the reactivity and self-assembling properties of this compound through chemical modification opens up new possibilities for creating advanced materials with unique properties.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-hydroxy-2-methylpropanoic acid (CAS No. 2171878-47-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, protein engineering, and materials science. Its unique structural features make it a valuable tool for researchers seeking to develop new drugs, biomolecules, and functional materials. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.